Cas no 1250773-62-6 (2,2-Difluoro-2-(2-methoxyphenyl)acetic acid)

• Product Name: 2,2-Difluoro-2-(2-methoxyphenyl)acetic acid
• CAS No: 1250773-62-6
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• CID: 4564680
• PubChem ID: 62395382
• Update Time: 2025-06-12

2,2-Difluoro-2-(2-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(2-methoxyphenyl)acetic acid
• SY038885
• 2,2-Difluoro-2-(2-methoxyphenyl)aceticAcid
• A920810
• 1250773-62-6
• AC-29773
• CS-12162
• AC1479
• Difluoro(2-methoxyphenyl)acetic acidE
• MFCD16748867
• CS-0307991
• EN300-103771
• AKOS011682684
• SCHEMBL17420695
• 2,2-Difluoro-2-(2-methoxyphenyl)acetic acid

• MDL： MFCD16748867
• Inchi： 1S/C9H8F2O3/c1-14-7-5-3-2-4-6(7)9(10,11)8(12)13/h2-5H,1H3,(H,12,13)
• InChI Key： ULFXSWWASZBBPE-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=CC=CC=1OC)F

Computed Properties

• Exact Mass: 202.04415044g/mol
• Monoisotopic Mass: 202.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2,2-Difluoro-2-(2-methoxyphenyl)acetic acid

Introduction to 2,2-Difluoro-2-(2-methoxyphenyl)acetic acid (CAS No: 1250773-62-6)

2,2-Difluoro-2-(2-methoxyphenyl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1250773-62-6, is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules characterized by the presence of both fluorine and methoxy substituents, which are known to modulate the pharmacokinetic and pharmacodynamic properties of pharmaceutical agents. The structural features of 2,2-Difluoro-2-(2-methoxyphenyl)acetic acid make it a promising candidate for further exploration in the development of novel therapeutic agents.

The molecular structure of 2,2-Difluoro-2-(2-methoxyphenyl)acetic acid consists of a central acetic acid moiety substituted with two fluorine atoms at the alpha position and a 2-methoxyphenyl group at the beta position. This arrangement imparts unique electronic and steric properties to the molecule, which can be exploited to enhance its binding affinity to biological targets. The fluorine atoms, in particular, are known to increase metabolic stability and improve oral bioavailability, while the methoxyphenyl group can contribute to hydrophobic interactions and influence receptor binding.

In recent years, there has been a growing interest in the development of fluorinated compounds for medicinal applications due to their ability to enhance drug efficacy and reduce off-target effects. Several studies have demonstrated that the introduction of fluorine atoms into small molecules can lead to improved pharmacological profiles. For instance, fluorinated analogs of existing drugs have shown enhanced potency and selectivity in preclinical models. The compound 2,2-Difluoro-2-(2-methoxyphenyl)acetic acid is no exception and has been investigated for its potential as a building block in the synthesis of more complex pharmacophores.

One of the most compelling aspects of 2,2-Difluoro-2-(2-methoxyphenyl)acetic acid is its versatility in medicinal chemistry. The presence of both a carboxylic acid group and a fluoro-substituted aromatic ring provides multiple sites for chemical modification. This allows researchers to fine-tune the properties of the compound by introducing additional functional groups or by derivatizing existing ones. Such flexibility is crucial for optimizing drug-like characteristics such as solubility, permeability, and metabolic stability.

The synthesis of 2,2-Difluoro-2-(2-methoxyphenyl)acetic acid presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms often requires specialized methodologies to ensure high yield and purity. However, recent advances in fluorination techniques have made it possible to incorporate fluorine into complex molecular frameworks with greater ease. These advancements have opened up new avenues for the exploration of fluorinated derivatives like 2,2-Difluoro-2-(2-methoxyphenyl)acetic acid.

In academic research, 2,2-Difluoro-2-(2-methoxyphenyl)acetic acid has been employed as a key intermediate in the synthesis of various bioactive molecules. For example, it has been used in the preparation of inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The fluoro-substituted aromatic ring serves as a scaffold that can be modified to enhance binding interactions with specific protein targets. Additionally, the carboxylic acid group can be used to form esters or amides, further expanding the structural diversity of potential drug candidates.

The pharmacological potential of 2,2-Difluoro-2-(methoxyphenyl)acetic acid has been explored in several preclinical studies. These investigations have revealed promising activities against various biological targets, including kinases and transcription factors. The ability of this compound to modulate these targets suggests its utility in therapeutic contexts where interference with signaling pathways is desired. Furthermore, its structural features may contribute to reduced toxicity compared to non-fluorinated analogs.

The use of computational methods has also played a significant role in understanding the behavior of 2, 2023 . Difluoro - 2023 . ( 2023 . ( 2023 . Difluoro - ( 2023 . Difluoro - ( 2023 . Difluoro - ( 2023 . Difluoro - ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) )